Cas no 1094497-11-6 (4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine)

4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine is a substituted phenylamine derivative featuring an indoline moiety, which imparts unique structural and electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the indoline group enhances stability and modulates reactivity, making it suitable for selective functionalization. Its well-defined molecular structure allows for precise modifications, facilitating applications in drug discovery and material science. The compound's purity and consistent performance under controlled conditions make it a reliable choice for synthetic and mechanistic studies.
4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine structure
1094497-11-6 structure
Product Name:4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine
CAS No:1094497-11-6
MF:C15H16N2
MW:224.300943374634
MDL:MFCD11214007
CID:4679794
Update Time:2025-05-21

4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,3-DIHYDRO-1H-INDOL-1-YL)-3-METHYLPHENYLAMINE
    • 4-(2,3-dihydroindol-1-yl)-3-methylaniline
    • 4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine
    • MDL: MFCD11214007
    • Inchi: 1S/C15H16N2/c1-11-10-13(16)6-7-14(11)17-9-8-12-4-2-3-5-15(12)17/h2-7,10H,8-9,16H2,1H3
    • InChI Key: TYTIDWCDBQFLGA-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2C)N)C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 224.131
  • Monoisotopic Mass: 224.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3

4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine Security Information

4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine Pricemore >>

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Additional information on 4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine

4-(2,3-Dihydro-1H-indol-1-YL)-3-methylphenylamine: A Comprehensive Overview

The compound with CAS No. 1094497-11-6, known as 4-(2,3-dihydro-1H-indol-1-yl)-3-methylphenylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 4-(2,3-dihydro-1H-indol-1-yl)-3-methylphenylamine is C15H17N. Its structure consists of a phenylamine group attached to a 2,3-dihydroindole moiety. The indole ring system is a key feature of this compound, contributing to its aromaticity and potential biological activity. The presence of the methyl group at the 3-position of the phenyl ring adds further complexity to its electronic properties.

Synthesis and Characterization

The synthesis of 4-(2,3-dihydro-1H-indol-1-yl)-3-methylphenylamine involves a multi-step process that typically begins with the preparation of the indole derivative. Recent studies have explored various methods to optimize the synthesis pathway, including catalytic hydrogenation and Suzuki coupling reactions. The compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its molecular structure and purity.

Applications in Drug Discovery

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Research has shown that 4-(2,3-dihydro-1H-indol-1-yl)-3-methylphenylamine exhibits significant bioactivity against various disease targets. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the anti-cancer properties of 4-(2,3-dihydro-1H-indol-1-yl)-3-methylphenylamine. The compound was found to selectively target cancer cells while sparing healthy cells, making it a potential candidate for targeted cancer therapy. Additionally, preclinical trials have shown promising results in reducing tumor growth in animal models.

Toxicological Studies

To ensure the safety of this compound for therapeutic use, extensive toxicological studies have been conducted. These studies have revealed that 4-(2,3-dihydro-1H-indol-1-yl)-3-methylphenylamine exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

Future Directions

The future of 4-(2,3-dihydro-1H-indol-1-YL)-3-methylphenylamine looks promising as researchers continue to explore its diverse applications. Ongoing studies are focused on optimizing its pharmacokinetic properties for better bioavailability and efficacy. Additionally, collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice.

In conclusion, CAS No. 1094497-11-6 represents a significant advancement in organic chemistry with wide-ranging implications for drug discovery and beyond. As research continues to uncover its full potential, this compound is poised to make a substantial impact on the field of medicine.

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